Cas no 1086391-00-5 (methyl 3-chloro-1H-indazole-5-carboxylate)

• Product Name: methyl 3-chloro-1H-indazole-5-carboxylate
• CAS No: 1086391-00-5
• MF: C₉H₇ClN₂O₂
• MW: 210.62
• CID: 5519302
• PubChem ID: 45790264
• Update Time: 2025-05-21

methyl 3-chloro-1H-indazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-chloro-1H-indazole-5-carboxylate
• DB-402231
• F84241
• SCHEMBL23675227
• methyl 3-chloro-2H-indazole-5-carboxylate
• 1086391-00-5
• CS-0497697
• Methyl3-chloro-1H-indazole-5-carboxylate

• Inchi： 1S/C9H7ClN2O2/c1-14-9(13)5-2-3-7-6(4-5)8(10)12-11-7/h2-4H,1H3,(H,11,12)
• InChI Key： GGULXYLLYYPWQZ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C(OC)=O)C=C2)C(Cl)=N1

Computed Properties

• Exact Mass: 210.0196052g/mol
• Monoisotopic Mass: 210.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55Ų

Additional information on methyl 3-chloro-1H-indazole-5-carboxylate

Methyl 3-Chloro-1H-Indazole-5-Carboxylate: A Comprehensive Overview

Methyl 3-chloro-1H-indazole-5-carboxylate, identified by the CAS number 1086391-00-5, is a significant compound in the field of organic chemistry, particularly within heterocyclic chemistry. This compound belongs to the class of indazoles, which are bicyclic structures composed of a benzene ring fused with an imidazole ring. The presence of a chlorine atom at the 3-position and a methyl ester group at the 5-position makes this compound unique and highly versatile in various applications.

The synthesis of methyl 3-chloro-1H-indazole-5-carboxylate typically involves multi-step processes, often starting from readily available starting materials such as o-phenylenediamine or its derivatives. The introduction of the chlorine substituent at the 3-position is achieved through electrophilic substitution reactions, while the carboxylic acid group is converted into its methyl ester via esterification. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound, aligning with current trends in sustainable chemical production.

Methyl 3-chloro-1H-indazole-5-carboxylate has garnered significant attention due to its potential applications in drug discovery. Indazoles are known for their ability to modulate various biological targets, including kinases, proteases, and G-protein coupled receptors (GPCRs). The chlorine substituent at the 3-position enhances the compound's lipophilicity and stability, making it an attractive candidate for pharmacological studies. Recent research has explored its role as a lead compound in anti-cancer drug development, where it has shown promising activity against several cancer cell lines by inhibiting key oncogenic pathways.

In addition to its pharmacological applications, methyl 3-chloro-1H-indazole-5-carboxylate has found utility in materials science. The indazole scaffold is being investigated for its potential use in organic electronics, particularly in the development of light-emitting diodes (OLEDs) and photovoltaic devices. The electron-withdrawing nature of the chlorine atom and the methyl ester group contributes to the compound's electronic properties, making it a valuable component in designing novel materials with tailored optoelectronic characteristics.

The study of methyl 3-chloro-1H-indazole-5-carboxylate has also extended into analytical chemistry, where it serves as a reference standard for chromatographic and spectroscopic analyses. Its well-defined structure and stability make it an ideal candidate for calibrating instruments used in quality control and purity analysis within pharmaceutical and chemical industries.

Recent breakthroughs in computational chemistry have further enhanced our understanding of methyl 3-chloro-1H-indazole-5-carboxylate. Advanced molecular modeling techniques have provided insights into its conformational flexibility, electronic distribution, and interaction with biological targets. These computational studies have facilitated the design of more potent derivatives with improved pharmacokinetic profiles.

In conclusion, methyl 3-chloro-1H-indazole-5-carboxylate stands out as a multifaceted compound with applications spanning drug discovery, materials science, and analytical chemistry. Its unique structural features and versatile functional groups make it a valuable tool for researchers across various disciplines. As ongoing research continues to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.